- Novel compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist; and pharmaceutical compositions containing the same and their preparation, World Intellectual Property Organization, , ,
Cas no 944900-06-5 (2-Chloro-6-(trifluoromethyl)nicotinaldehyde)
944900-06-5 structure
Product Name:2-Chloro-6-(trifluoromethyl)nicotinaldehyde
CAS No:944900-06-5
MF:C7H3ClF3NO
MW:209.553031206131
MDL:MFCD09907845
CID:1040836
PubChem ID:46739906
Update Time:2025-09-23
2-Chloro-6-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6-(trifluoromethyl)nicotinaldehyde
- 2-Chloro-6-(trifluoromethyl)nicotildehyde
- 2-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde
- 2-Chloro-6-trifluoromethyl-pyridine-3-carbaldehyde
- XGRYCVUVCDXRIW-UHFFFAOYSA-N
- 6177AC
- AB54677
- AK103239
- 2-Chloro-6-(trifluoromethyl)-3-pyridinecarboxaldehyde (ACI)
-
- MDL： MFCD09907845
- Inchi： 1S/C7H3ClF3NO/c8-6-4(3-13)1-2-5(12-6)7(9,10)11/h1-3H
- InChI Key： XGRYCVUVCDXRIW-UHFFFAOYSA-N
- SMILES： O=CC1C(Cl)=NC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 208.98600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Topological Polar Surface Area: 30
Experimental Properties
- PSA: 29.96000
- LogP: 2.56630
2-Chloro-6-(trifluoromethyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 229656-250mg |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 95% | 250mg |
￡76.00 | 2022-02-28 | |
| Fluorochem | 229656-1g |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 95% | 1g |
￡189.00 | 2022-02-28 | |
| Fluorochem | 229656-5g |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 95% | 5g |
￡574.00 | 2022-02-28 | |
| Chemenu | CM126545-250mg |
2-chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 97% | 250mg |
$102 | 2024-07-19 | |
| Chemenu | CM126545-1g |
2-chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 97% | 1g |
$214 | 2024-07-19 | |
| Chemenu | CM126545-5g |
2-chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 97% | 5g |
$770 | 2024-07-19 | |
| Apollo Scientific | PC910896-1g |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 95% | 1g |
£56.00 | 2025-02-22 | |
| Apollo Scientific | PC910896-5g |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 95% | 5g |
£279.00 | 2025-02-22 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS160-200mg |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 97% | 200mg |
625.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BS160-50mg |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde |
944900-06-5 | 97% | 50mg |
248.0CNY | 2021-08-04 |
2-Chloro-6-(trifluoromethyl)nicotinaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C → -20 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium , Diisopropylethylamine Solvents: Tetrahydrofuran , Hexane ; -78 °C
Reference
- Discovery of novel chiral diazepines as bombesin receptor subtype-3 (BRS-3) agonists with low brain penetration, Bioorganic & Medicinal Chemistry Letters, 2014, 24(3), 750-755
Production Method 3
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 3 h, rt
Reference
- Fluoroisoquinoline substituted thiazole compounds as protein kinase B inhibitors and their preparation, pharmaceutical compositions and use in the treatment of PKB-mediated diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ; -78 °C; 1 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Acetic acid Solvents: Water ; 2 h, 0 °C
1.2 Reagents: Acetic acid Solvents: Water ; 2 h, 0 °C
Reference
- Preparation of 7-phenoxychroman carboxylic acid derivatives for treating and preventing immunological diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt
Reference
- Pyridyl carboxamide derivative compounds with nematicidal activity, World Intellectual Property Organization, , ,
2-Chloro-6-(trifluoromethyl)nicotinaldehyde Raw materials
- 2-Chloro-N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide
- 2-Chloro-6-(trifluoromethyl)pyridin-3-ylmethanol
- 2-Chloro-6-(trifluoromethyl)pyridine
- 2-chloro-6-(trifluoromethyl)pyridine-3-carbonitrile
2-Chloro-6-(trifluoromethyl)nicotinaldehyde Preparation Products
2-Chloro-6-(trifluoromethyl)nicotinaldehyde Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
944900-06-5 (2-Chloro-6-(trifluoromethyl)nicotinaldehyde) Related Products
- 1186306-84-2(2-chloro-6-(trifluoromethyl)pyridine-3-carbonyl chloride)
- 386704-05-8(2-chloro-6-(trifluoromethyl)pyridine-3-carboxamide)
- 91591-73-0(3-PYRIDINECARBOXALDEHYDE, 2-CHLORO-6-METHYL-4-(TRIFLUOROMETHYL)-)
- 1060807-47-7(2-Chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde)
- 280566-45-2(2-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid)
- 1807152-09-5(2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxaldehyde)
- 945971-02-8(2-Chloro-3-methyl-6-(trifluoromethyl)pyridine)
- 944900-15-6(1-(2-Chloro-6-trifluoromethyl-pyridin-3-yl)-ethanone)
- 1804661-81-1(4-(Bromomethyl)-2-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde)
- 1227581-44-3(6-chloro-2-(trifluoromethyl)pyridine-3-carbaldehyde)
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